4-fluoro-N-((3-hydroxytetrahydrofuran-3-yl)methyl)-3-methylbenzenesulfonamide

• IUPAC Name: 4-fluoro-N-[(3-hydroxyoxolan-3-yl)methyl]-3-methylbenzenesulfonamide
• InChI: InChI=1S/C12H16FNO4S/c1-9-6-10(2-3-11(9)13)19(16,17)14-7-12(15)4-5-18-8-12/h2-3,6,14-15H,4-5,7-8H2,1H3
• InChI Key: PBMMWXOWIIDXNF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NCC2(CCOC2)O)F
• Molecular Formula: C12H16FNO4S
• Molecular Weight: 289.33 g/mol
• CAS No.: 2034605-13-3

Description

4-fluoro-N-((3-hydroxytetrahydrofuran-3-yl)methyl)-3-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C12H16FNO4S and its molecular weight is 289.32. The purity is usually 95%.
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Scientific Research Applications

Molecular Dynamics and Quantum Chemical Studies

Research into piperidine derivatives, which share the sulfonamide functional group, demonstrates the utility of these compounds in studying corrosion inhibition properties on metal surfaces through quantum chemical calculations and molecular dynamics simulations. Such studies highlight the potential of sulfonamide derivatives in materials science, particularly in protecting metals from corrosion, which is crucial in industrial applications and the preservation of infrastructure (Kaya et al., 2016).

COX-2 Inhibition for Therapeutic Research

Sulfonamide derivatives have been identified as potent inhibitors of cyclooxygenase-2 (COX-2), an enzyme linked to inflammation and pain. Research into these compounds has led to the identification of selective COX-2 inhibitors, contributing to the development of new therapeutic agents for conditions like rheumatoid arthritis, osteoarthritis, and acute pain (Hashimoto et al., 2002).

Bioconjugation Techniques

The use of sulfonamide derivatives in bioconjugation techniques showcases their application in attaching biological molecules to solid supports, such as polystyrene microspheres or Sepharose beads. This methodology is critical in the development of diagnostic tools and therapeutic delivery systems, demonstrating the versatility of sulfonamide derivatives in biomedical engineering and research (Chang et al., 1992).

Enantioselective Synthesis and Organic Transformations

Sulfonamide derivatives play a crucial role in enantioselective synthesis, as seen in the synthesis of 3'-fluorothalidomide, a compound with significant therapeutic potential. This research underscores the importance of sulfonamide derivatives in facilitating reactions that lead to compounds with specific chiral configurations, which is essential in the pharmaceutical industry for creating drugs with desired efficacy and reduced side effects (Yamamoto et al., 2011).